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Introduction to Calcium Sulfate Bone Cement
Calcium sulfate has a long history in clinical use as a bone void filler, dating back to 1892. Its

appeal lies in its excellent biocompatibility, biodegradability, and osteoconductivity. When

prepared as a cement, it can be injected percutaneously to fill bone defects of various shapes

and sizes, offering a minimally invasive approach to bone regeneration. The setting reaction of

calcium sulfate hemihydrate (CSH) to calcium sulfate dihydrate (CSD) forms the basis of this

technology, creating a hardened, implantable scaffold that is gradually replaced by new bone

tissue.

The injectable form of calcium sulfate bone cement is achieved by mixing a calcium sulfate-

based powder with an aqueous solution to form a paste. This paste must possess specific

rheological properties to be easily injected through a syringe and needle, yet have a setting

time that is practical for clinical applications. The final hardened cement should exhibit

adequate mechanical strength to support the defect site during the initial healing phase.
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The setting of calcium sulfate bone cement is governed by the hydration of calcium sulfate

hemihydrate (CaSO₄·0.5H₂O) to form calcium sulfate dihydrate (CaSO₄·2H₂O), also known as

gypsum. This reaction is exothermic and results in the formation of an interlocking crystalline

structure that provides mechanical strength to the cement.

The two common forms of calcium sulfate hemihydrate used are α-hemihydrate and β-

hemihydrate. The α-form is produced by a wet process (autoclaving gypsum), resulting in more

regular, larger crystals with lower water demand. The β-form is created through a dry process

(calcination in open air), leading to smaller, more irregular crystals with a higher water demand.

For injectable cements, α-hemihydrate is generally preferred due to its lower water

requirement, which results in a denser, stronger final product.

The setting reaction can be represented as:

CaSO₄·0.5H₂O (Hemihydrate) + 1.5H₂O (Water) → CaSO₄·2H₂O (Dihydrate) + Heat

The kinetics of this reaction can be modulated by various factors, including the type of

hemihydrate, the powder-to-liquid ratio, temperature, and the presence of accelerators or

retarders.

Experimental Workflow for Preparation and
Characterization
The following diagram illustrates the general workflow for the preparation and subsequent

characterization of injectable calcium sulfate bone cement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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